Cas no 1337882-56-0 (tert-Butyl 7-amino-3-iodo-1H-indazole-1-carboxylate)

• Product Name: tert-Butyl 7-amino-3-iodo-1H-indazole-1-carboxylate
• CAS No: 1337882-56-0
• MF: C₁₂H₁₄IN₃O₂
• MW: 359.162934780121
• CID: 1233672
• PubChem ID: 121229037
• Update Time: 2025-05-21

tert-Butyl 7-amino-3-iodo-1H-indazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-propanyl 7-amino-3-iodo-1h-indazole-1-carboxylate
• tert-butyl 7-amino-3-iodoindazole-1-carboxylate
• tert-Butyl 7-amino-3-iodo-1H-indazole-1-carboxylate
• tert-Butyl7-amino-3-iodo-1H-indazole-1-carboxylate
• 1337882-56-0

• Inchi： 1S/C12H14IN3O2/c1-12(2,3)18-11(17)16-9-7(10(13)15-16)5-4-6-8(9)14/h4-6H,14H2,1-3H3
• InChI Key： WYFJUMWTDHWBAX-UHFFFAOYSA-N
• SMILES： IC1C2C=CC=C(C=2N(C(=O)OC(C)(C)C)N=1)N

Computed Properties

• Exact Mass: 359.01307g/mol
• Monoisotopic Mass: 359.01307g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 70.1Ų

Additional information on tert-Butyl 7-amino-3-iodo-1H-indazole-1-carboxylate

tert-Butyl 7-amino-3-iodo-1H-indazole-1-carboxylate: A Comprehensive Overview

tert-Butyl 7-amino-3-iodo-1H-indazole-1-carboxylate (CAS No. 1337882-56-0) is a highly specialized organic compound with significant applications in the field of medicinal chemistry and drug discovery. This compound belongs to the class of indazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structure of this compound is characterized by an indazole ring system, which is a bicyclic heterocycle consisting of a benzene ring fused to an imidazole ring. The presence of substituents such as the tert-butyl group, amino group, and iodine atom further enhances its chemical versatility and biological potency.

The indazole core of tert-butyl 7-amino-3-iodo-1H-indazole-1-carboxylate is a fundamental structural motif in many bioactive molecules. Recent studies have demonstrated that indazole derivatives exhibit a wide range of activities, including anti-inflammatory, anticancer, and antimicrobial properties. The substitution pattern on the indazole ring plays a crucial role in determining the compound's activity. In this case, the tert-butyl group at position 1, the amino group at position 7, and the iodine atom at position 3 create a unique electronic environment that can interact with various biological targets.

The synthesis of tert-butyl 7-amino-3-iodo-1H-indazole-1-carboxylate involves a series of well-established organic reactions. Typically, the synthesis begins with the preparation of the indazole skeleton through cyclization reactions. Subsequent functionalization steps introduce the tert-butyl, amino, and iodine substituents at specific positions on the ring. These reactions are carefully optimized to ensure high yields and purity of the final product. The use of advanced purification techniques such as column chromatography and recrystallization ensures that the compound meets rigorous quality standards for use in research and development.

In terms of biological activity, tert-butyl 7-amino-3-iodo-1H-indazole-1-carboxylate has shown promising results in preclinical studies. For instance, recent research has highlighted its potential as an anticancer agent due to its ability to inhibit key enzymes involved in cell proliferation and survival. Additionally, this compound has demonstrated anti-inflammatory properties by modulating signaling pathways associated with inflammation. These findings underscore its potential as a lead compound for drug development.

The application of tert-butyl 7-amino-3-iodo-1H-indazole-1-carboxylate extends beyond medicinal chemistry into other areas such as materials science and catalysis. Its unique electronic properties make it a valuable component in the design of novel materials with specific functionalities. Furthermore, this compound serves as an important building block for constructing more complex molecular architectures through further functionalization.

In conclusion, tert-butyl 7-amino-3-iodo-1H-indazole-1-carboxylate (CAS No. 1337882